1-(methylsulfonyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)piperidine-4-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-(4-thiophen-2-yloxan-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O4S2/c1-24(20,21)18-8-4-13(5-9-18)15(19)17-16(6-10-22-11-7-16)14-3-2-12-23-14/h2-3,12-13H,4-11H2,1H3,(H,17,19)
• InChI Key: NMGQGOFTMDARPL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NC2(CCOCC2)C3=CC=CS3
• Molecular Formula: C16H24N2O4S2
• Molecular Weight: 372.5 g/mol

Description

1-(methylsulfonyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H24N2O4S2 and its molecular weight is 372.5. The purity is usually 95%.
The exact mass of the compound 1-(methylsulfonyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)piperidine-4-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Methods and Chemical Properties

One study describes an efficient strategy for the synthesis of 4-methylene-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole from propargyl alcohol and N-sulfonylhydrazone, highlighting the utility of N-sulfonyl allenamide as a key intermediate for tandem transformation (Yuanxun Zhu et al., 2011). This work could provide insight into similar synthetic pathways involving sulfonyl compounds.

Potential Applications

• Insecticidal Activity : Research on 1-alkyl-3-sulfonyloxypyrazole-4-carboxamide derivatives discovered that some exhibited high insecticidal activity. The introduction of a methylsulfonyloxy group on the pyrazole ring at the 3-position induced potent activity, suggesting a potential application area for sulfonyl-containing compounds in agrochemicals (R. Ohno et al., 2010).

• Antimicrobial Activity : A study on heterocyclic compounds based on 3-methyl-1-phenyl-5-amino pyrazole demonstrated antimicrobial activity, indicating that sulfonyl and thiophene derivatives might be explored for their antimicrobial properties (T. El‐Emary et al., 2002).

• Carbonic Anhydrase Inhibitors : Metal complexes of a pyrazole-carboxamide derivative with strong carbonic anhydrase inhibitory properties have been synthesized. These findings suggest that compounds with sulfonyl and carboxamide groups could be investigated for their potential as enzyme inhibitors (Nurgün Büyükkıdan et al., 2013).

• Anticancer Agents : Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents. This study indicates the relevance of exploring sulfonyl and piperidinyl derivatives for anticancer applications (A. Rehman et al., 2018).